Cas no 147009-17-4 (3-Amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole)

• Product Name: 3-Amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole
• CAS No: 147009-17-4
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 2778239
• PubChem ID: 127036
• Update Time: 2025-10-29

3-Amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole
• 3-AMINO-2,3,4,9-TETRAHYDRO-1H-CARBAZOLE-6-CARBOXAMIDE
• (R)-3-Amino-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide; 1H-Carbazole-6-carboxamide, 3-amino-2,3,4,9-tetrahydro-; 3-Amino-2,3,4,9-tetrahydro-1H-carbazole-6-carboxamide; (+/-)-N-Demethylfrovatriptan; 3-Amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole
• 147009-17-4
• 6-Amino-6,7,8,9-tetrahydro-5H-carbazole-3-carboxylic acid amide
• 1H-Carbazole-6-carboxamide, 3-amino-2,3,4,9-tetrahydro-
• BDBM50049100
• (+/-)-3-amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole
• SCHEMBL1200009
• L008539
• CHEMBL111316
• DTXSID50276298
• XFA00888

• Inchi： 1S/C13H15N3O/c14-8-2-4-12-10(6-8)9-5-7(13(15)17)1-3-11(9)16-12/h1,3,5,8,16H,2,4,6,14H2,(H2,15,17)
• InChI Key： PMQBOSGFSARWCB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=1)C1=C(CCC(C1)N)N2)N

Computed Properties

• Exact Mass: 229.121512110Da
• Monoisotopic Mass: 229.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 3-Amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole

Introduction to 3-Amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole (CAS No. 147009-17-4)

3-Amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole, identified by its Chemical Abstracts Service (CAS) number 147009-17-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydrocarbazole scaffold, a structural motif widely recognized for its biological activity and pharmacological relevance. The presence of both amino and carboxamido functional groups in its molecular structure endows it with unique chemical properties and potential applications in drug discovery.

The tetrahydrocarbazole core is a fused aromatic system consisting of four carbon atoms arranged in a cyclohexane ring, which is further substituted with nitrogen atoms at the 1 and 4 positions. This structural framework is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of additional substituents, such as the amino group at the 3-position and the carboxamido group at the 6-position, further modulates the pharmacological profile of the compound.

3-Amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole has been studied for its potential role in modulating various biological pathways. Recent research has highlighted its significance in the development of novel therapeutic agents. For instance, studies have demonstrated that derivatives of tetrahydrocarbazole can interact with specific targets in cancer cells, leading to inhibition of tumor growth and proliferation. The amino and carboxamido groups serve as critical sites for hydrogen bonding and electrostatic interactions with biological macromolecules, enhancing the compound's binding affinity and efficacy.

The carboxamido group (-NHCOOH) in this compound contributes to its solubility in polar solvents and its ability to participate in hydrogen bonding interactions. This feature is particularly advantageous in pharmaceutical applications, where solubility is a key factor for drug bioavailability. Additionally, the amino group can be further functionalized through various chemical reactions, such as coupling or acylation, to generate more complex derivatives with tailored biological activities.

In the context of modern drug discovery, 3-Amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole serves as a valuable scaffold for designing novel molecules with improved pharmacokinetic properties. The tetrahydrocarbazole moiety is particularly interesting because it mimics natural products found in plants and marine organisms that have been traditionally used for medicinal purposes. By leveraging this scaffold, researchers aim to develop compounds that can effectively target disease-causing pathways while minimizing side effects.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of tetrahydrocarbazole derivatives to identify promising candidates for further investigation. Virtual screening techniques combined with molecular docking simulations have been instrumental in understanding the binding modes of these compounds with biological targets such as enzymes and receptors. This approach has accelerated the discovery process and has led to the identification of several lead compounds that are currently undergoing preclinical testing.

The pharmacological potential of 3-Amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole extends beyond cancer therapy. Emerging evidence suggests that this compound may also have applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of tetrahydrocarbazole derivatives to cross the blood-brain barrier makes them particularly attractive for developing central nervous system (CNS) drugs. Further research is needed to fully elucidate their mechanisms of action and therapeutic efficacy.

The synthesis of 3-Amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as nitration or reduction to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce complex tetrahydrocarbazole derivatives on a scalable basis, facilitating their use in industrial applications.

In conclusion,3-Amino-6-carboxamido-1,2,3,4-tetrahydrocarbazole (CAS No. 147009-17-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties,this compound is likely to play an important role in addressing various human diseases.